BENGHE Safety Operating Guide

Check Availability & Pricing

Navigating the Disposal of CGS35066: A Guide
to Safe Laboratory Practices

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CGS35066

Cat. No.: B1263228

Absence of a specific disposal protocol for CGS35066 necessitates a cautious approach
grounded in established laboratory safety principles. This guide provides essential information
on the handling and disposal of CGS35066, synthesized from its chemical properties and
general best practices for laboratory chemical waste management. Researchers, scientists,
and drug development professionals are strongly advised to consult with their institution's
Environmental Health and Safety (EHS) department for site-specific procedures.

CGS35066 is an organophosphonate and a potent endothelin-converting enzyme (ECE)
inhibitor.[1] While a dedicated Safety Data Sheet (SDS) with explicit disposal instructions is not
readily available in the public domain, its chemical nature calls for handling as a potentially
hazardous substance. The following procedures are based on general guidelines for chemical
waste disposal.

Key Chemical Properties of CGS35066

A summary of the key quantitative data for CGS35066 is presented below to inform handling
and disposal decisions.
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Property Value

Molecular Weight 349.28 g/mol [1][2]

Molecular Formula C16H16NO6P[1][2]

CAS Number 261619-50-5[1]

Purity =298%[1]

Solubility Soluble to 100 mM in 1 eq. NaOH[1]

Storage Desiccate at room temperature[1] or -20°C[2]

General Protocol for the Disposal of CGS35066 Waste

This protocol outlines a generalized procedure for the safe disposal of CGS35066 and
associated materials. It is imperative to follow your institution's specific waste management
policies.

1. Waste ldentification and Segregation:

e Treat all CGS35066, whether in solid form, in solution, or as residue in containers, as
hazardous chemical waste.[3]

e Segregate CGS35066 waste from other waste streams. Do not mix it with non-hazardous
waste or other chemical wastes unless explicitly permitted by your EHS department.[4][5]
Incompatible chemicals, when mixed, can react violently or release hazardous gases.[4]

2. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling CGS35066 waste, including a lab coat, safety
goggles, and chemical-resistant gloves.

3. Preparing Solid Waste for Disposal:

e Unused or Excess CGS35066: Collect the solid powder in its original container or a
compatible, well-sealed waste container.
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Contaminated Materials: Items such as weigh boats, pipette tips, and gloves that are
contaminated with CGS35066 should be placed in a designated, sealed plastic bag or
container for solid chemical waste.

. Preparing Liquid Waste for Disposal:

Aqueous Solutions: Collect all aqueous solutions containing CGS35066 in a dedicated, leak-
proof, and clearly labeled hazardous waste container.

Do Not Dispose Down the Drain: Chemical waste should not be disposed of via the sanitary
sewer system.[3][5]

. Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name: "CGS35066" or "0-[(S)-(Phosphonomethyl)amino]-3-dibenzofuranpropanoic
acid".[5][6] The accumulation start date should also be clearly visible.

Container Integrity: Use containers that are in good condition and compatible with the
chemical. The original container is often a suitable choice.[4] Ensure containers are kept
closed except when adding waste.[3]

Storage: Store waste containers in a designated satellite accumulation area that is away
from heat sources and direct sunlight.[4][5]

. Disposal of Empty Containers:

An empty container that held CGS35066 should be managed as hazardous waste unless
triple-rinsed.[3]

The rinsate from cleaning the container must be collected and disposed of as hazardous
liquid waste.[3]

. Final Disposal:

Arrange for the pickup of the hazardous waste through your institution's EHS department or
a certified hazardous waste disposal company.[3][5]
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Visualizing the Disposal Workflow

The following diagram illustrates a general workflow for the proper disposal of laboratory
chemical waste, applicable to CGS35066.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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